3-Ippps-indene
3-Ippps-indene
Brand Name:
Vulcanchem
CAS No.:
158628-37-6
VCID:
VC21091408
InChI:
InChI=1S/C25H29IN2O/c26-21-6-3-4-19(16-21)17-27-13-9-24(29)23(18-27)28-14-11-25(12-15-28)10-8-20-5-1-2-7-22(20)25/h1-8,10,16,23-24,29H,9,11-15,17-18H2/t23-,24-/m0/s1
SMILES:
C1CN(CC(C1O)N2CCC3(CC2)C=CC4=CC=CC=C34)CC5=CC(=CC=C5)I
Molecular Formula:
C25H29IN2O
Molecular Weight:
500.4 g/mol
3-Ippps-indene
CAS No.: 158628-37-6
Cat. No.: VC21091408
Molecular Formula: C25H29IN2O
Molecular Weight: 500.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 158628-37-6 |
|---|---|
| Molecular Formula | C25H29IN2O |
| Molecular Weight | 500.4 g/mol |
| IUPAC Name | (3S,4S)-1-[(3-iodophenyl)methyl]-3-spiro[indene-1,4'-piperidine]-1'-ylpiperidin-4-ol |
| Standard InChI | InChI=1S/C25H29IN2O/c26-21-6-3-4-19(16-21)17-27-13-9-24(29)23(18-27)28-14-11-25(12-15-28)10-8-20-5-1-2-7-22(20)25/h1-8,10,16,23-24,29H,9,11-15,17-18H2/t23-,24-/m0/s1 |
| Standard InChI Key | ZGXOBWFJJNNSCM-ZEQRLZLVSA-N |
| Isomeric SMILES | C1CN(C[C@@H]([C@H]1O)N2CCC3(CC2)C=CC4=CC=CC=C34)CC5=CC(=CC=C5)I |
| SMILES | C1CN(CC(C1O)N2CCC3(CC2)C=CC4=CC=CC=C34)CC5=CC(=CC=C5)I |
| Canonical SMILES | C1CN(CC(C1O)N2CCC3(CC2)C=CC4=CC=CC=C34)CC5=CC(=CC=C5)I |
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